Cas no 15678-91-8 (Krypton, isotope ofmass 81)

• Product Name: Krypton, isotope ofmass 81
• CAS No: 15678-91-8
• MF: Kr
• MW: 80.9165954589844
• CID: 145877
• PubChem ID: 66380
• Update Time: 2025-04-19

Krypton, isotope ofmass 81 Chemical and Physical Properties

Names and Identifiers

• Krypton, isotope ofmass 81
• krypton-81
• Krypton-81m
• (~81~Kr)krypton
• Krypton kr 81m
• KRYPTON, KR-81M
• CHEMBL1201096
• Mpi Krypton 81m Generator
• Krypton Kr 81m Gas Generator
• DB09443
• KRYPTON (81M KR) [WHO-DD]
• Krypton (81m Kr)
• KRYPTON, KR-81M [ORANGE BOOK]
• Krypton, isotope of mass 81
• Krypton KR-81M
• Krypton kr 81m [USAN]
• D04656
• KRYPTON-81M (MART.)
• DTXSID80935528
• UNII-68QN45K12N
• 68QN45K12N
• MPI krypton 81m gas generator
• MPI Krypton Kr 81m Gas Generator
• krypton (81mKr) gas
• Q18880414
• Krypton, isotope of mass 81 (metastable)
• Kr 81m
• Krypton (81mKr)
• Krypton Kr 81m (USP)
• 15678-91-8
• MPI krypton 81m gas generator (TN)
• 81MKR
• Krypton Kr 81m [USAN:USP]
• KRYPTON-81M [MART.]
• CHEBI:136002
• 81Kr radioisotope

• Inchi： 1S/Kr/i1-3
• InChI Key： DNNSSWSSYDEUBZ-OIOBTWANSA-N
• SMILES： [81Kr]

Computed Properties

• Exact Mass: 5.8796
• Monoisotopic Mass: 80.91659g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0